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Compound of Interest

Compound Name: Ethyl 1H-indazole-5-carboxylate

Cat. No.: B066153 Get Quote

Essential Safety and Handling Guide for Ethyl 1H-
indazole-5-carboxylate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for Ethyl 1H-indazole-5-carboxylate, including operational and disposal

plans.

Chemical Profile:

Property Value

Chemical Name Ethyl 1H-indazole-5-carboxylate

CAS Number 192944-51-7

Molecular Formula C₁₀H₁₀N₂O₂

Molecular Weight 190.20 g/mol

Physical Form Solid

Hazard Identification and Personal Protective Equipment
(PPE)
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The following hazard statements have been identified for Ethyl 1H-indazole-5-carboxylate:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this compound is Warning.[1]

To mitigate these risks, the following personal protective equipment is essential:

PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 or

OSHA 29 CFR 1910.133

Hand Protection Chemical-resistant gloves
Nitrile rubber, inspected before

use

Body Protection Laboratory coat Long-sleeved, fully buttoned

Respiratory Protection
Air-purifying respirator with a

particulate filter

NIOSH (US) or CEN (EU)

approved

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[2]

Ensure eyewash stations and safety showers are readily accessible.
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2. Handling Procedures:

Avoid the formation of dust and aerosols.[2]

Use designated tools for weighing and transferring the solid.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

3. Decontamination:

Clean the work area and any contaminated equipment with an appropriate solvent and then

wash with soap and water.

Dispose of contaminated gloves and other disposable materials in a designated waste

container.[2]

4. First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[2]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2]

Emergency and Disposal Protocols
A clear plan for emergencies and waste disposal is a critical component of laboratory safety.

Spill and Emergency Response Workflow
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Emergency Protocol Spill Response

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Consult Safety Data Sheet (SDS)

Provide First Aid if Trained

Secure Spill Area

Wear Appropriate PPE

Contain Spill with Inert Material

Collect and Place in Labeled Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency and spill response workflow.

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

1. Waste Collection:
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Collect surplus and non-recyclable solutions in a designated, labeled, and suitable container.

Contaminated packaging should be disposed of as unused product.[2]

2. Disposal Method:

Contact a licensed professional waste disposal service to dispose of this material.[2]

The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[2]

3. Environmental Precautions:

Do not let the product enter drains.[2]

Safe Handling Workflow
The following diagram outlines the standard operating procedure for handling Ethyl 1H-
indazole-5-carboxylate.
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Safe Handling Workflow

Preparation:
- Review SDS

- Wear full PPE

Handling:
- Work in fume hood

- Avoid dust generation

Post-Handling:
- Decontaminate work area
- Wash hands thoroughly

Waste Disposal:
- Segregate waste
- Label container

Storage:
- Tightly closed container

- Cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 1H-indazole-5-carboxylate | 192944-51-7 [sigmaaldrich.com]

2. capotchem.com [capotchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 1H-
indazole-5-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066153#personal-protective-equipment-for-handling-
ethyl-1h-indazole-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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